Cas no 1988-09-6 (PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)-)

• Product Name: PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)-
• CAS No: 1988-09-6
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 3485382
• PubChem ID: 19994197
• Update Time: 2025-10-31

PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)-
• 2,6-diisopropyl-4-methoxyphenol
• 1988-09-6
• G88126
• SCHEMBL5080340

• Inchi： 1S/C13H20O2/c1-8(2)11-6-10(15-5)7-12(9(3)4)13(11)14/h6-9,14H,1-5H3
• InChI Key： RXUVSUWTUYNHFP-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)C)OC)C(C)C

Computed Properties

• Exact Mass: 208.146329876Da
• Monoisotopic Mass: 208.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)-

PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- (CAS No. 1988-09-6): A Comprehensive Overview

PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)-, identified by its CAS number 1988-09-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, also known as p-methoxy-2,6-di-tert-butylphenol, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- consists of a phenolic core substituted with a methoxy group at the para position and two tert-butyl groups at the ortho positions. This arrangement imparts remarkable stability and reactivity characteristics, making it a valuable intermediate in synthetic chemistry. The presence of electron-donating and electron-withdrawing groups on the aromatic ring influences its interaction with biological systems, thereby opening avenues for exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of this compound due to their potential as antioxidants and antimicrobial agents. The tert-butyl groups enhance the lipophilicity of the molecule, facilitating better solubility in biological environments. This property is particularly advantageous when designing drug molecules that require efficient absorption and distribution within the body.

One of the most compelling aspects of PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its stability to develop novel compounds with targeted biological activities. For instance, modifications to the phenolic core have led to the discovery of new agents with anti-inflammatory and anti-cancer properties. These findings underscore the importance of this compound in drug development pipelines.

The chemical reactivity of PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- allows for diverse functionalization strategies. The methoxy group can participate in nucleophilic substitution reactions, while the phenolic hydroxyl can engage in esterification or etherification processes. Such transformations have enabled chemists to tailor the molecule for specific applications, including its use as a chiral auxiliary in asymmetric synthesis.

Recent studies have also highlighted the compound's potential in material science. Its ability to form stable radicals makes it an excellent candidate for use as a polymer additive to enhance flame retardancy. Additionally, the aromatic system's electron delocalization contributes to its UV absorbance properties, which are beneficial in photoprotective coatings and dyes.

The synthesis of PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- typically involves Friedel-Crafts alkylation followed by methylation and purification steps. Advanced synthetic methodologies have improved yield and purity, making large-scale production more feasible. These advancements have not only facilitated research but also opened up industrial applications where high-purity intermediates are essential.

In conclusion, PHENOL, 4-METHOXY-2,6-BIS(1-METHYLETHYL)- (CAS No. 1988-09-6) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity profile make it indispensable in pharmaceutical research and industrial applications. As our understanding of its properties continues to evolve, so too will its role in advancing chemical innovation and therapeutic development.